2-(4-fluorophenyl)-N-((1-(thiophen-3-yl)cyclopentyl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[(1-thiophen-3-ylcyclopentyl)methyl]acetamide
• InChI: InChI=1S/C18H20FNOS/c19-16-5-3-14(4-6-16)11-17(21)20-13-18(8-1-2-9-18)15-7-10-22-12-15/h3-7,10,12H,1-2,8-9,11,13H2,(H,20,21)
• InChI Key: OWNYYYCZZQOHNB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)CC2=CC=C(C=C2)F)C3=CSC=C3
• Molecular Formula: C18H20FNOS
• Molecular Weight: 317.4 g/mol

Description

2-(4-fluorophenyl)-N-((1-(thiophen-3-yl)cyclopentyl)methyl)acetamide, commonly known as CP-55940, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1980s by Pfizer, and has since been the subject of numerous scientific studies.

Scientific Research Applications

• Metabolic Pathways and Toxicology :

  • A study on Flutamide, a related compound, explored its metabolism and the formation of potentially reactive toxic metabolites in human liver microsomes. This research is crucial for understanding the metabolic pathways and potential toxicity of similar compounds (Goda et al., 2006).

• Analytical Chemistry Applications :

  • The use of certain derivatives for high-performance liquid chromatography (HPLC) analysis of thiols, a crucial technique in analytical chemistry, was investigated in a study. This highlights the potential of such compounds in analytical methodologies (Gatti et al., 1990).

• Photoreactions and Stability :

  • Research on photoreactions of Flutamide in different solvents contributes to understanding the stability and behavior of similar compounds under various conditions, which is essential for their potential applications (Watanabe et al., 2015).

• Synthesis and Biological Activity :

  • The synthesis of novel derivatives with potential anti-inflammatory activity showcases the diverse biological applications and potential therapeutic uses of these compounds (Sunder & Maleraju, 2013).
  • Another study focused on synthesizing new derivatives for anticancer activity, demonstrating the role of these compounds in drug development (Evren et al., 2019).

• Antimicrobial Applications :

  • A study aimed at synthesizing new heterocyclic compounds incorporating sulfamoyl moiety for antimicrobial use, indicating the potential of these compounds in addressing microbial resistance (Darwish et al., 2014).

• Molecular Structure Analysis :

  • The crystal structure of a related compound was reported, contributing to a deeper understanding of the molecular structure and potential applications in material science and pharmaceuticals (Nagaraju et al., 2018).

• Anti-Epileptic Drug Development :

  • Research identified a compound as a strong, broad-spectrum anti-epileptic drug candidate, highlighting the role of these compounds in neurological disorder treatment (Tanaka et al., 2019).